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  4. 5,7-Dihydroxy-2-[3-hydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
5,7-Dihydroxy-2-[3-hydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one 5,7-Dihydroxy-2-[3-hydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one Quercetin 3, 4'-diglucoside belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Quercetin 3, 4'-diglucoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Quercetin 3, 4'-diglucoside has been primarily detected in blood. Within the cell, quercetin 3, 4'-diglucoside is primarily located in the cytoplasm. Outside of the human body, quercetin 3, 4'-diglucoside can be found in a number of food items such as garden onion (var. ), grape, garden onion, and shallot. This makes quercetin 3, 4'-diglucoside a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 29125-80-2
VCID: VC0047243
InChI: InChI=1S/C27H30O17/c28-6-14-17(33)20(36)22(38)26(42-14)41-12-2-1-8(3-10(12)31)24-25(19(35)16-11(32)4-9(30)5-13(16)40-24)44-27-23(39)21(37)18(34)15(7-29)43-27/h1-5,14-15,17-18,20-23,26-34,36-39H,6-7H2
SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)O)O)OC5C(C(C(C(O5)CO)O)O)O
Molecular Formula: C27H30O17
Molecular Weight: 626.5 g/mol

5,7-Dihydroxy-2-[3-hydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one

CAS No.: 29125-80-2

Reference Standards

VCID: VC0047243

Molecular Formula: C27H30O17

Molecular Weight: 626.5 g/mol

5,7-Dihydroxy-2-[3-hydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one - 29125-80-2

CAS No. 29125-80-2
Product Name 5,7-Dihydroxy-2-[3-hydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
Molecular Formula C27H30O17
Molecular Weight 626.5 g/mol
IUPAC Name 5,7-dihydroxy-2-[3-hydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
Standard InChI InChI=1S/C27H30O17/c28-6-14-17(33)20(36)22(38)26(42-14)41-12-2-1-8(3-10(12)31)24-25(19(35)16-11(32)4-9(30)5-13(16)40-24)44-27-23(39)21(37)18(34)15(7-29)43-27/h1-5,14-15,17-18,20-23,26-34,36-39H,6-7H2
Standard InChIKey RPVIQWDFJPYNJM-DEFKTLOSSA-N
Isomeric SMILES C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O
SMILES C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)O)O)OC5C(C(C(C(O5)CO)O)O)O
Canonical SMILES C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)O)O)OC5C(C(C(C(O5)CO)O)O)O
Melting Point 249-251°C
Physical Description Solid
Description Quercetin 3, 4'-diglucoside belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Quercetin 3, 4'-diglucoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Quercetin 3, 4'-diglucoside has been primarily detected in blood. Within the cell, quercetin 3, 4'-diglucoside is primarily located in the cytoplasm. Outside of the human body, quercetin 3, 4'-diglucoside can be found in a number of food items such as garden onion (var. ), grape, garden onion, and shallot. This makes quercetin 3, 4'-diglucoside a potential biomarker for the consumption of these food products.
Synonyms 3,4’-Di-β-D-glucopyranoside 3,3’,4’,5,7-Pentahydroxyflavone; Quercetin 3,4’-O-β-Diglucopyranoside; Quercetin 3,4’-O-β-Diglucoside; Quercetin 3,4’-Di-O-β-D-glucopyranoside
PubChem Compound 22630387
Last Modified Nov 11 2021
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